Cas no 72791-61-8 (2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic Acid)

• Product Name: 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic Acid
• CAS No: 72791-61-8
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 2800325
• Update Time: 2025-06-08

2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic Acid

• Inchi： 1S/C11H9NO4/c1-16-10-5-7(2-3-9(10)13)4-8(6-12)11(14)15/h2-5,13H,1H3,(H,14,15)
• InChI Key： VBHMEVXDNSXEME-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C=C(C#N)C(=O)O)=C1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic Acid

Professional Introduction to 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic Acid (CAS No. 72791-61-8)

2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic acid, a compound with the chemical identifier CAS No. 72791-61-8, is a versatile molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its cyano and hydroxy-methoxy functional groups, exhibits a unique structural framework that makes it a valuable candidate for various applications, particularly in the development of pharmaceuticals and agrochemicals.

The molecular structure of 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic acid consists of a propenoic acid backbone substituted with a cyano group at the second carbon and a phenyl ring at the third carbon, which is further modified by hydroxyl and methoxy groups. This arrangement imparts distinct chemical properties that have been explored in recent years for their potential biological activities.

In recent years, there has been a growing interest in natural product-inspired compounds due to their inherent biological activity and reduced toxicity. The structural features of 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic acid align well with this trend, as it shares similarities with several bioactive natural products. Specifically, the presence of both hydroxyl and methoxy groups on the phenyl ring suggests potential interactions with various biological targets, making it a promising scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The cyano group can be further functionalized through various chemical reactions, such as reduction or hydrolysis, to yield different derivatives with tailored properties. This flexibility has made 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic acid a subject of interest in synthetic chemistry, where it serves as a building block for more sophisticated structures.

Recent studies have also highlighted the compound's role in exploring novel therapeutic avenues. For instance, researchers have investigated its potential as an anti-inflammatory agent by examining its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The hydroxyl and methoxy groups on the phenyl ring are believed to modulate these interactions, leading to reduced inflammation without significant side effects.

The pharmacokinetic properties of 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic acid have also been studied extensively. Its molecular weight and solubility profile suggest that it could be well-absorbed orally and exhibit moderate bioavailability. This makes it an attractive candidate for oral administration in pharmaceutical formulations, where patient compliance is often enhanced.

In addition to its pharmaceutical applications, this compound has shown promise in agricultural research. Its structural similarity to certain phytochemicals has led to investigations into its effects on plant growth and development. Specifically, researchers have explored its potential as a growth regulator or an antioxidant agent, which could contribute to improved crop yields and quality.

The synthesis of 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic acid involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial applications. Techniques such as catalytic hydrogenation and selective oxidation have been particularly useful in achieving high-quality intermediates.

The analytical characterization of this compound has been performed using state-of-the-art techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into its molecular structure and purity, which are critical for ensuring its efficacy in various applications.

The future prospects of 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic acid are vast, with ongoing research aimed at uncovering new biological activities and optimizing its synthetic pathways. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to novel applications that benefit human health and agriculture.

In conclusion, 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoic acid (CAS No. 72791-61-8) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable scaffold for drug discovery and a versatile intermediate in synthetic chemistry. As research continues to uncover new applications for this molecule, it is poised to play an increasingly important role in advancing scientific knowledge and industrial innovation.